Cas no 192433-20-8 (Cyclohexanecarboxylicacid, 1-methyl-3-oxo-, (1R)-)

Cyclohexanecarboxylicacid, 1-methyl-3-oxo-, (1R)- structure
192433-20-8 structure
Product Name:Cyclohexanecarboxylicacid, 1-methyl-3-oxo-, (1R)-
CAS No:192433-20-8
MF:C8H12O3
MW:156.179082870483
CID:116176
PubChem ID:10820816
Update Time:2025-04-18

Cyclohexanecarboxylicacid, 1-methyl-3-oxo-, (1R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 1-methyl-3-oxo-, (1R)-
    • (1R)-1-methyl-3-oxocyclohexane-1-carboxylic acid
    • Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)- (9CI)
    • CTK0H1464
    • DTXSID00445290
    • 192433-20-8
    • Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI)
    • Inchi: 1S/C8H12O3/c1-8(7(10)11)4-2-3-6(9)5-8/h2-5H2,1H3,(H,10,11)/t8-/m1/s1
    • InChI Key: DTHOYTSHAJQOCX-MRVPVSSYSA-N
    • SMILES: O=C1CCC[C@](C(=O)O)(C)C1

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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